N~1~-(3-fluoro-4-methylphenyl)-2-{4-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[4-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]imidazol-1-yl]acetamide
• InChI: InChI=1S/C21H18FN5O2/c1-13-5-3-4-6-16(13)21-25-20(26-29-21)18-10-27(12-23-18)11-19(28)24-15-8-7-14(2)17(22)9-15/h3-10,12H,11H2,1-2H3,(H,24,28)
• InChI Key: YQZFXAIRHJPFQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(N=C2)C3=NOC(=N3)C4=CC=CC=C4C)F
• Molecular Formula: C21H18FN5O2
• Molecular Weight: 391.4 g/mol
• CAS No.: 1251562-13-6

Description

N~1~-(3-fluoro-4-methylphenyl)-2-{4-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide is a useful research compound. Its molecular formula is C21H18FN5O2 and its molecular weight is 391.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Modeling

A series of compounds, including N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamides, were synthesized through heterocyclization, involving precursors like N-aryl-2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetamides with phenacyl chloride reagents. These compounds underwent DFT calculations to study their structural and spectral features, showing good agreement with experimental data. The HOMO–LUMO energies contributed to determining chemical reactivity descriptors. Some derivatives showed potent cytotoxic results against breast cancer cell lines, with a docking study providing adequate results towards PDB ID: 1DLS (Abu-Melha, 2021).

Computational and Pharmacological Evaluation

A study focused on the computational and pharmacological potentials of novel 1,3,4-oxadiazole and pyrazole derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The compounds showed binding and moderate inhibitory effects across various assays, with notable affinity and effects in analgesic and anti-inflammatory actions (Faheem, 2018).

Antimicrobial Evaluation and Hemolytic Activity

A new series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were synthesized and evaluated for their antimicrobial and hemolytic activity. These compounds displayed variable activity against selected microbial species compared to reference standards, with some showing potent activity and lower toxicity (Gul et al., 2017).

Synthesis and Antitumor Activities of Raf Kinase Inhibitors

Research into novel imidazole acyl urea derivatives Raf kinase inhibitors led to the synthesis of intermediates like N-【3-fluoro-4-【{ 2-[5-( trifluoromethyl)-1H-imidazol-2-yl]oxy】-phenyl】acetamide and their evaluation against human gastric carcinoma cell lines. Certain derivatives exhibited inhibitory activities comparable to Sorafenib, a known antitumor agent (Zhu, 2015).